BENGHE Methodological & Application

Check Availability & Pricing

HPLC analysis of 4-Amino-2,5-dimethoxy-N-
phenylbenzenesulfonamide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

4-Amino-2,5-dimethoxy-N-
Compound Name: _
phenylbenzenesulfonamide

Cat. No.: B160229

An Application Note for the HPLC Analysis of 4-Amino-2,5-dimethoxy-N-
phenylbenzenesulfonamide

Introduction

4-Amino-2,5-dimethoxy-N-phenylbenzenesulfonamide is a sulfonamide derivative with
potential applications in pharmaceutical and chemical research.[1] Accurate and reliable
guantification of this compound is crucial for quality control, stability studies, and various
research applications. High-Performance Liquid Chromatography (HPLC) is a widely used
analytical technique for the separation, identification, and quantification of sulfonamides due to
its high sensitivity and specificity.[2] This application note provides a detailed protocol for the
HPLC analysis of 4-Amino-2,5-dimethoxy-N-phenylbenzenesulfonamide.

The compound has a molecular formula of C14H16N204S and a molecular weight of 308.35
g/mol .[3][4][5] It is typically a solid or crystalline powder with a melting point of approximately
186°C.[1][6]

Principle of the Method

This method utilizes reverse-phase high-performance liquid chromatography (RP-HPLC) with
UV detection. The separation is achieved on a C18 column using an isocratic mobile phase of
acetonitrile and water. The analyte is quantified by measuring its absorbance at a specific
wavelength.
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Materials and Reagents

¢ 4-Amino-2,5-dimethoxy-N-phenylbenzenesulfonamide reference standard (>98.0%
purity)[7][8]

Acetonitrile (HPLC grade)

Water (HPLC grade)

Methanol (HPLC grade)

0.45 pm syringe filters

Instrumentation and Chromatographic Conditions

A standard HPLC system equipped with a UV-Vis detector is suitable for this analysis.

Parameter Condition

HPLC System Agilent 1260 Infinity 1l or equivalent

Column C18 reverse-phase (250 x 4.6 mm, 5 um)[1]
Mobile Phase Acetonitrile/water (70:30 v/Vv)[1]

Flow Rate 1.0 mL/min

Injection Volume 10 uL

Column Temperature 25°C

Detection UV at 265 nm[9][10]

Run Time 10 minutes

Experimental Protocols

Standard Solution Preparation

o Stock Standard Solution (1000 pg/mL): Accurately weigh approximately 25 mg of 4-Amino-
2,5-dimethoxy-N-phenylbenzenesulfonamide reference standard and transfer it to a 25
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mL volumetric flask. Dissolve and dilute to volume with methanol.

o Working Standard Solutions: Prepare a series of working standard solutions by diluting the
stock standard solution with the mobile phase to obtain concentrations ranging from 1 pg/mL
to 100 pg/mL.

Sample Preparation

e Accurately weigh the sample containing 4-Amino-2,5-dimethoxy-N-
phenylbenzenesulfonamide.

e Dissolve the sample in a suitable volume of methanol to obtain a theoretical concentration
within the calibration range.

e Filter the solution through a 0.45 pm syringe filter prior to injection.

Method Validation

Method validation should be performed according to ICH guidelines to ensure the reliability of

the results.
Parameter Acceptance Criteria
Tailing Factor <20
Theoretical Plates > 2000

Relative Standard Deviation (RSD) of Peak Area

<2.0%
(n=6)
Linearity
Concentration Range (pg/mL) Correlation Coefficient (r?)
1-100 > 0.999

Precision
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Precision Type RSD (%)
Repeatability (Intra-day) <2.0%
Intermediate Precision (Inter-day) <3.0%

Accuracy (Recovery)

Spiked Concentration (ug/mL) Recovery (%)
50 98.0-102.0
75 98.0 - 102.0
100 98.0 - 102.0

imits of Detection (1 OD) and Quantification (L OQ)

Parameter Value (pg/mL)
LOD 0.1
LOQ 0.3

Data Presentation
: .

Analyte Retention Time (min)

4-Amino-2,5-dimethoxy-N- 6.2[1]
phenylbenzenesulfonamide '

Visualizations
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Caption: A flowchart illustrating the major steps in the HPLC analysis workflow.
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Caption: Logical relationship between method development and validation parameters.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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